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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzenemethanol

Cat. No.: B1266085

An In-depth Technical Guide to 2-Amino-4-
hitrobenzenemethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-4-
nitrobenzenemethanol, a nitroaromatic compound with potential applications in various fields
of chemical and biological research. This document consolidates information on its
nomenclature, physicochemical properties, synthesis, and analytical characterization, and
explores its potential biological significance.

Nomenclature and Identification

2-Amino-4-nitrobenzenemethanol is identified by several synonyms and registry numbers
across various chemical databases. A comprehensive list is provided in Table 1 for easy
reference.

Table 1: Synonyms and Alternative Names for 2-Amino-4-nitrobenzenemethanol
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Identifier Type Identifier Source

) 2-Amino-4-
Systematic Name _
nitrobenzenemethanol

(2-amino-4-

IUPAC Name ) [1112]
nitrophenyl)methanol

CAS Registry Number 78468-34-5 [11[3]

Common Synonyms 2-Amino-4-nitrobenzyl alcohol [11[3]

(2-Amino-4-nitro-

[3]

phenyl)methanol

Benzenemethanol, 2-amino-4-

[3]

nitro-

2-(Hydroxymethyl)-5-
[3]

nitroaniline

(2-azanyl-4-nitro-

[3]

phenyl)methanol
PubChem CID 54198 [1]
European Community (EC)
687-957-3 [1]
Number
DSSTox Substance 1D DTXSID20229099 [1]
InChl=1S/C7H8N203/c8-7-3-
InChl 6(9(11)12)2-1-5(7)4-10/h1- [1][3]

3,10H,4,8H2

NFOINKSCQYECSI-
InChlKey [11[3]
UHFFFAOYSA-N

C1=CC(=C(C=C1--INVALID-
SMILES [1][4]
LINK--[O-])N)CO

Physicochemical and Spectroscopic Data
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The fundamental physicochemical and spectroscopic properties of 2-Amino-4-
nitrobenzenemethanol are summarized in Table 2. This data is essential for its handling,
characterization, and use in experimental settings.

Table 2: Physicochemical and Spectroscopic Properties of 2-Amino-4-nitrobenzenemethanol

Property Value Source
Molecular Formula C7H8N203 [11[3]
Molecular Weight 168.15 g/mol [1][3]
Appearance Orange solid [4]
Melting Point 178-180 °C [2]
Purity (typical) 97% [3]

5 7.46 (d, J = 2.0 Hz, 1H),
7.38-7.35 (m, 2H), 5.57 (s,
1H NMR (400 MHz, DMSO-d6) 2H), 5,34 (1 = 5.4 Hz, 1H) [4]

4.43 (d, J = 5.5 Hz, 2H)

Topological Polar Surface Area  92.1 A2 [1][2]

XLogP3 1.2 [1][2]

Synthesis of 2-Amino-4-nitrobenzenemethanol

A general and effective method for the synthesis of (2-amino-4-nitrophenyl)methanol involves
the reduction of 2-amino-4-nitrobenzoic acid.

Experimental Protocol: Reduction of 2-Amino-4-
hitrobenzoic acid

This protocol is adapted from a reported synthesis.[4]
Materials:

e 2-amino-4-nitrobenzoic acid
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o Tetrahydrofuran (THF), anhydrous

e Borane-tetrahydrofuran complex (BH3-THF)

e Methanol

e Saturated aqueous sodium bicarbonate solution
 Diethyl ether

e Brine

e Anhydrous magnesium sulfate (MgSO4)
Procedure:

e Dissolve 2-amino-4-nitrobenzoic acid (1.00 g, 5.49 mmol) in anhydrous tetrahydrofuran (20
mL) at room temperature in a flask equipped with an addition funnel.

o Slowly add borane-tetrahydrofuran complex (21.96 mL of a 1.0 M solution, 21.96 mmol)
dropwise via the addition funnel.

« Stir the reaction mixture continuously for 12 hours at room temperature.
» After completion, cool the mixture in an ice bath.

e Slowly add methanol (100 mL) to quench the reaction.

o Concentrate the reaction mixture under reduced pressure.

o Transfer the residue to a separatory funnel containing a saturated aqueous sodium
bicarbonate solution (50 mL).

o Extract the aqueous layer with diethyl ether (3 x 75 mL).

o Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium
sulfate.

 Filter the solution and concentrate the filtrate under reduced pressure.
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e Suspend the resulting residue in water, filter the solid, and dry to yield (2-amino-4-
nitrophenyl)methanol as an orange solid (yield: 650 mg, 70%).

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Amino-4-
nitrobenzenemethanol from 2-amino-4-nitrobenzoic acid.

Starting Material Reaction Workup Final Product
[ZVAm\HOJ—mUObEnZOIC Acid [Dlsso\ve in THF]—)@educuon with BH3VTHF]f>(Sl\r for 12h at RT (Quench with Methanqu>Q\queous Workup & Extracl\orD—)(Drymg &C ] ( 4 j

Click to download full resolution via product page

Synthesis of 2-Amino-4-nitrobenzenemethanol.

Biological Activity and Potential Applications

While specific biological studies on 2-Amino-4-nitrobenzenemethanol are not extensively
reported in the literature, the broader class of nitroaromatic compounds is known for a wide
range of biological activities. These activities are often attributed to the nitro group, which can
be metabolically reduced to form reactive intermediates.

Nitro-containing molecules have been investigated for various therapeutic applications,
including as antimicrobial and anticancer agents.[5][6] The general mechanism of action for
their antimicrobial properties is believed to involve the intracellular reduction of the nitro group,
leading to the formation of toxic radical species that can damage DNA and other vital cellular

components, ultimately causing cell death.[5][6]

Furthermore, some nitroaromatic compounds have shown potential as anticancer agents.[2]
Their cytotoxicity against cancer cell lines suggests that they could serve as scaffolds for the
development of new chemotherapeutic agents.

It is important to note that the biological activity of a specific nitroaromatic compound is highly
dependent on its overall structure, including the nature and position of other substituents on the
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aromatic ring. Therefore, while the existing literature on related compounds provides a basis for
potential applications, dedicated in vitro and in vivo studies are required to elucidate the
specific biological profile of 2-Amino-4-nitrobenzenemethanol. Currently, there is a lack of
published data on its cytotoxicity, antimicrobial spectrum, or its effects on specific signaling
pathways.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Amino-4-nitrobenzenemethanol is classified with the following hazards:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
» H335: May cause respiratory irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves, safety glasses, and a lab coat, should be observed when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2-Amino-4-nitrobenzenemethanol is a readily synthesizable compound with a well-defined
chemical structure. While its biological activities have not been extensively explored, the known
pharmacological profiles of related nitroaromatic compounds suggest that it may possess
interesting properties relevant to drug discovery, particularly in the areas of antimicrobial and
anticancer research. This technical guide provides a solid foundation of its chemical and
physical properties to facilitate further investigation into its potential therapeutic applications.
Future research should focus on a systematic evaluation of its biological activity and
mechanism of action to fully understand its potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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